Methyl 2-[(2-amino-2-oxoethyl)amino]-2-naphthalen-2-ylacetate

• IUPAC Name: methyl 2-[(2-amino-2-oxoethyl)amino]-2-naphthalen-2-ylacetate
• InChI: InChI=1S/C15H16N2O3/c1-20-15(19)14(17-9-13(16)18)12-7-6-10-4-2-3-5-11(10)8-12/h2-8,14,17H,9H2,1H3,(H2,16,18)
• InChI Key: ABXCMDLYUPVTCJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC2=CC=CC=C2C=C1)NCC(=O)N
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

Methyl 2-[(2-amino-2-oxoethyl)amino]-2-naphthalen-2-ylacetate, also known as MANA, is a synthetic compound that has been widely studied for its potential therapeutic applications. MANA belongs to the class of compounds known as naphthalene derivatives, which have been shown to possess a variety of biological activities.

Mechanism of Action

The exact mechanism of action of Methyl 2-[(2-amino-2-oxoethyl)amino]-2-naphthalen-2-ylacetate is not fully understood. However, it has been shown to inhibit the activity of certain enzymes involved in the inflammatory response, such as cyclooxygenase-2 (COX-2). This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Additionally, this compound has been shown to inhibit the replication of certain viruses, such as the influenza virus.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This compound has also been shown to decrease the expression of COX-2, which is involved in the production of prostaglandins, which are mediators of inflammation. In addition, this compound has been shown to decrease the proliferation of cancer cells and induce apoptosis. This compound has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Methyl 2-[(2-amino-2-oxoethyl)amino]-2-naphthalen-2-ylacetate has several advantages for lab experiments. It is a synthetic compound, which allows for precise control over its purity and concentration. It is also stable and can be stored for long periods of time without degradation. However, this compound has some limitations for lab experiments. It is not water-soluble, which can make it difficult to administer in certain experimental settings. Additionally, this compound has not been extensively studied in vivo, which limits our understanding of its potential therapeutic applications.

Future Directions

There are several future directions for research on Methyl 2-[(2-amino-2-oxoethyl)amino]-2-naphthalen-2-ylacetate. One area of research is to further elucidate its mechanism of action, particularly in the context of its anti-inflammatory and anti-cancer activities. Another area of research is to explore its potential as a drug delivery agent, particularly for the treatment of neurological diseases. Additionally, further studies are needed to determine the safety and efficacy of this compound in vivo, particularly in animal models of disease. Finally, there is potential for the development of new derivatives of this compound with improved properties for therapeutic applications.

Synthesis Methods

Methyl 2-[(2-amino-2-oxoethyl)amino]-2-naphthalen-2-ylacetate can be synthesized through a multi-step process involving the reaction of 2-naphthoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with ethylenediamine. The product of this reaction is then reacted with methyl acetate in the presence of a base to yield this compound. This synthesis method has been optimized to yield high purity and high yield of this compound.

Scientific Research Applications

Methyl 2-[(2-amino-2-oxoethyl)amino]-2-naphthalen-2-ylacetate has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral activities. This compound has also been studied for its potential use as a diagnostic agent for certain diseases. In addition, this compound has been shown to have potential as a drug delivery agent due to its ability to cross the blood-brain barrier.